molecular formula C5H9ClO2<br>CH3(CH2)3OCOCl<br>C5H9ClO2 B051088 Butyl chloroformate CAS No. 592-34-7

Butyl chloroformate

Cat. No. B051088
CAS RN: 592-34-7
M. Wt: 136.58 g/mol
InChI Key: NRDQFWXVTPZZAZ-UHFFFAOYSA-N
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Description

Butyl chloroformate is a colorless to yellow liquid with a pungent odor . It is used as a peptide reagent in oligonucleotide synthesis, where it blocks the 5′-hydroxyl function of deoxyribosides and also serves as a condensing reagent .


Synthesis Analysis

Butyl chloroformate can be synthesized by adding triphosgene to a solution of sec-butyl alcohols in tetrahydrofuran (THF) under a nitrogen atmosphere . It has also been used in the synthesis of dextran alkyl carbonates and S-tert-alkyl-N,N-alkoxycarbonylmethyl-dithiocarbamate .


Molecular Structure Analysis

The molecular formula of butyl chloroformate is C5H9ClO2, with an average mass of 136.577 Da and a monoisotopic mass of 136.029114 Da .


Chemical Reactions Analysis

Butyl chloroformate is used to convert polar compounds into less polar, more volatile derivatives, enabling the transformation of a large array of metabolites for analysis by gas chromatography/mass spectrometry . It is also used as a derivatization reagent in the determination of linsidomine in plasma using high-performance liquid chromatographic separation with tandem mass spectrometric detection .


Physical And Chemical Properties Analysis

Butyl chloroformate has a density of 1.1±0.1 g/cm3, a boiling point of 141.3±9.0 °C at 760 mmHg, and a vapor pressure of 5.9±0.3 mmHg at 25°C . It also has a refractive index of 1.420 and slowly decomposes in water to form water-insoluble compounds .

Scientific Research Applications

Synthesis of Dextran Alkyl Carbonates

Butyl chloroformate is used in the synthesis of dextran alkyl carbonates . Dextran alkyl carbonates are important in various fields of research due to their unique properties and potential applications.

Synthesis of S-tert-alkyl-N,N-alkoxycarbonylmethyl-dithiocarbamate

Butyl chloroformate is also used in the synthesis of S-tert-alkyl-N,N-alkoxycarbonylmethyl-dithiocarbamate . This compound is used in radical polymerization with reversible addition-fragmentation chain transfer agents .

Derivatization Reagent in Chromatography

Butyl chloroformate is used as a derivatization reagent in the determination of linsidomine in plasma using high-performance liquid chromatographic separation with tandem mass spectrometric detection . This application is crucial in the field of analytical chemistry.

Solvolysis Studies

The solvolysis of butyl chloroformate has been studied extensively . The influence of a terminal chlorine substituent on the kinetics and the mechanism of the solvolyses of n-alkyl chloroformates in hydroxylic solvents has been investigated .

Grunwald-Winstein Analysis

Butyl chloroformate is used in Grunwald-Winstein analysis . This analysis is used to study the effect of a terminal chlorine substituent on the solvolysis of ethyl chloroformate .

Synthesis of 4-Chlorobutyl Chloroformate

Butyl chloroformate is used in the synthesis of 4-chlorobutyl chloroformate . This compound has various applications in the field of organic chemistry .

Mechanism of Action

Target of Action

Butyl chloroformate, also known as butyl chlorocarbonate, is primarily used as a reagent in the synthesis of various organic compounds . It is particularly useful in peptide and oligonucleotide synthesis, where it serves as a condensing reagent .

Mode of Action

Butyl chloroformate interacts with its targets by acting as a carbonylating agent . In peptide synthesis, it facilitates the formation of peptide bonds by promoting the condensation of carboxylic acids and amines . In oligonucleotide synthesis, it blocks the 5′-hydroxyl function of deoxyribosides .

Biochemical Pathways

The specific biochemical pathways affected by butyl chloroformate depend on the nature of the target molecules. In general, it plays a crucial role in the synthesis of peptides and oligonucleotides, influencing the formation and modification of these biomolecules .

Pharmacokinetics

Its physical properties, such as its liquid form and relatively low boiling point (142 °c) , suggest that it could be rapidly absorbed and distributed if it were to enter the body.

Result of Action

The molecular and cellular effects of butyl chloroformate’s action are largely determined by its role in the synthesis of target compounds. For instance, in peptide synthesis, the successful formation of peptide bonds results in the creation of new peptides . Similarly, in oligonucleotide synthesis, the blocking of the 5′-hydroxyl function of deoxyribosides can influence the structure and function of the resulting oligonucleotides .

Action Environment

Butyl chloroformate is sensitive to environmental conditions. It slowly decomposes in water to form water-insoluble compounds . It also gives off irritating or toxic fumes when burned . Therefore, it should be handled with care, stored in a dry and well-closed container, and kept away from open flames, sparks, and moisture . Its action, efficacy, and stability can be influenced by these and other environmental factors.

Safety and Hazards

Butyl chloroformate is highly flammable and corrosive . Inhalation can irritate the nose and throat and cause delayed pulmonary edema . Contact can severely irritate and burn the skin and eyes, possibly causing eye damage . Ingestion can cause burns of the mouth and stomach .

properties

IUPAC Name

butyl carbonochloridate
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InChI

InChI=1S/C5H9ClO2/c1-2-3-4-8-5(6)7/h2-4H2,1H3
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InChI Key

NRDQFWXVTPZZAZ-UHFFFAOYSA-N
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Canonical SMILES

CCCCOC(=O)Cl
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Molecular Formula

C5H9ClO2, Array
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DSSTOX Substance ID

DTXSID7060461
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Molecular Weight

136.58 g/mol
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Physical Description

N-butyl chloroformate appears as a colorless liquid. Flash point near 70 °F. Very toxic by inhalation. Denser than water. Used to make other chemicals., A colorless liquid; [CAMEO], COLOURLESS LIQUID WITH PUNGENT ODOUR.
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Boiling Point

280.4 °F at 760 mmHg (USCG, 1999), 138-145 °C
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Flash Point

77 °F (USCG, 1999), 77 °F, 30 °C c.c.
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Solubility

Solubility in water: reaction
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Density

1.0513 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.06 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.02
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Vapor Density

Relative vapor density (air = 1): 4.72
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Vapor Pressure

5.4 [mmHg], Vapor pressure, kPa at 20 °C: 0.72
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Product Name

Butyl chloroformate

CAS RN

592-34-7
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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